N-[(4-methoxyphenyl)methylidene]benzenesulfonamide

• Molecular Formula: C14H13NO3S
• Molecular Weight: 275.32 g/mol
• IUPAC Name: N-[(4-methoxyphenyl)methylidene]benzenesulfonamide
• InChI: InChI=1S/C14H13NO3S/c1-18-13-9-7-12(8-10-13)11-15-19(16,17)14-5-3-2-4-6-14/h2-11H,1H3
• InChI Key: HTMCLZVLKGTKPB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=NS(=O)(=O)C2=CC=CC=C2

Description

N-[(4-methoxyphenyl)methylidene]benzenesulfonamide is a useful research compound. Its molecular formula is C14H13NO3S and its molecular weight is 275.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

An equimolar mixture of 25.0 g (0.18 mol) 4-methoxybenzaldehyde and 28.3 g (0.18 mol) benzenesulfonamide was placed into toluene. 100 mg p-toluenesulfonic acid was added as a catalyst. The mixture was then heated under reflux on a water separator until the theoretically calculated quantity of water had separated. The reaction mixture was cooled first to room temperature and then in a refrigerator to 10° C. The precipitated solid was then filtered off and dried under vacuum. Yield: 37.6 g (74.3%); 1H-NMR (400 MHz, DMSO-d6): δ [ppm]=7.13 (d, 2H); 7.69 (m, 2H); 7.77 (d, 1H); 7.96 (d, 2H); 8.04 (d, 2H); 9.11 (s, 1H); 13C-NMR (400 MHz, DMSO-d6): δ [ppm]=55.6; 114.7; 124.9; 127.5; 129.6; 133.8; 134.0; 138.8; 165.0; 170.8.